Cas no 63009-74-5 (TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE)

• Product Name: TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE
• CAS No: 63009-74-5
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 884362
• PubChem ID: 24848144
• Update Time: 2025-07-27

TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE Chemical and Physical Properties

Names and Identifiers

• TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE
• TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE,0.9
• (1S*,2R*)-2-phenylcyclopropylisocyanate
• trans-(2-isocyanatocyclopropyl)benzene
• trans-2-phenyl-cyclopropyl isocyanate
• trans-phenylcyclopropyl isocyanate
• AKOS015950679
• EINECS 252-320-7
• Benzene, (2-isocyanatocyclopropyl)-, trans-
• SCHEMBL660964
• [(1s,2r)-2-isocyanatocyclopropyl]benzene
• NSC-80668
• 35019-96-6
• trans-2-Phenylcyclopropyl isocyanate, 90%, remainder predominantly cis
• Trans-2-phenylcyclopropylisocyanate
• (+/-)((1S,2R)-2-isocyanatocyclopropyl)benzene
• MFCD00001273
• trans-2-phenyl-cyclopropyl-isocyanate
• DTXSID30188542
• (1)-trans-2-Phenylcyclopropyl isocyanate
• NSC80668
• ((1s,2r)-2-isocyanatocyclopropyl)benzene
• 63009-74-5
• (+/-) ((1S,2R)-2-isocyanatocyclopropyl)benzene
• CCG-40371

• MDL： MFCD00001273
• Inchi： 1S/C10H9NO/c12-7-11-10-6-9(10)8-4-2-1-3-5-8/h1-5,9-10H,6H2/t9-,10+/m0/s1
• InChI Key： DYUXVJAFBUZREW-VHSXEESVSA-N
• SMILES： O=C=N[C@@H]1C[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.074 g/mL at 25 °C(lit.)
• Boiling Point: 75-76 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.546(lit.)
• PSA: 29.43000
• LogP: 1.87830
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

TRANS-2-PHENYLCYCLOPROPYL ISOCYANATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 23-26-28-37/39
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)